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Compound of Interest

Compound Name: Inosine-13C

Cat. No.: B12410264 Get Quote

For researchers, scientists, and drug development professionals, the precise and safe handling

of specialized compounds like Inosine-13C is paramount. This guide provides essential,

immediate safety and logistical information, including detailed operational and disposal plans,

to ensure the integrity of your experiments and the safety of your laboratory personnel.

Inosine-13C: Safety Profile

Inosine-13C is a stable isotope-labeled version of Inosine, an endogenous purine nucleoside.

[1][2] Based on the safety data for its non-labeled counterpart, Inosine is not classified as a

hazardous substance.[3][4][5][6] However, adherence to standard laboratory safety protocols is

essential to minimize any potential risks and to prevent contamination.

Essential Personal Protective Equipment (PPE)
To ensure safe handling and to avoid contamination of experiments, the following personal

protective equipment is recommended.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side

shields

Protects eyes from potential

splashes or airborne particles.

[3][4]

Hand Protection
Disposable nitrile gloves

(tested to EN 374 standard)

Provides a barrier against skin

contact and prevents

contamination of the sample.

[3][4][5][7]

Body Protection Standard laboratory coat
Protects skin and personal

clothing from spills.

Respiratory Protection
Particulate filter respirator

(e.g., N95 or P1)

Recommended when handling

the powder form to prevent

inhalation of dust.[3][4]

Operational Plan: From Receipt to Use
A systematic approach to handling Inosine-13C from the moment it arrives in the laboratory is

crucial for both safety and experimental success.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Inosine-13C in a cool, dry place, away from strong oxidizing agents.[4][6]

Recommended storage temperatures are typically between 15-25°C, unless otherwise

specified by the supplier.[4] For stock solutions, storage at -20°C for up to one month or

-80°C for up to six months is advised.[2]

2. Handling and Preparation:

Always handle Inosine-13C within a well-ventilated area, such as a fume hood, especially

when dealing with the powdered form to minimize inhalation risk.[8]

Wear the recommended PPE throughout the handling process.
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When weighing the compound, use a dedicated, clean spatula and weighing boat to prevent

cross-contamination.

For creating solutions, add the solvent to the pre-weighed Inosine-13C powder slowly to

avoid generating dust.

Experimental Workflow for Handling Inosine-13C
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Caption: A workflow diagram illustrating the key stages of handling Inosine-13C, from receiving

to disposal.

Disposal Plan
Proper disposal of Inosine-13C and any contaminated materials is critical to maintaining a safe

laboratory environment.

Unused Compound: While Inosine is not classified as hazardous waste, it is prudent to

dispose of it as chemical waste.[6] Consult your institution's and local waste disposal

regulations for specific guidance.

Contaminated Materials: All materials that have come into contact with Inosine-13C, such as

gloves, weighing boats, and pipette tips, should be considered contaminated.

Place all contaminated disposable items in a designated, sealed waste container.

Handle this container in the same manner as the chemical substance itself.[3]

Solutions: Do not pour solutions containing Inosine-13C down the drain.[3][8] Collect them

in a clearly labeled waste container for chemical waste disposal.

By adhering to these detailed safety and handling protocols, researchers can confidently work

with Inosine-13C, ensuring both personal safety and the integrity of their scientific

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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